2-[(2-bromophenyl)methylsulfanyl]-N-methylacetamide

• IUPAC Name: 2-[(2-bromophenyl)methylsulfanyl]-N-methylacetamide
• InChI: InChI=1S/C10H12BrNOS/c1-12-10(13)7-14-6-8-4-2-3-5-9(8)11/h2-5H,6-7H2,1H3,(H,12,13)
• InChI Key: UHNSFAJOOAOPMO-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CSCC1=CC=CC=C1Br
• Molecular Formula: C10H12BrNOS
• Molecular Weight: 274.18 g/mol

Description

2-[(2-bromophenyl)methylsulfanyl]-N-methylacetamide is an organic compound with the molecular formula C10H12BrNOS It is a derivative of acetamide, featuring a bromophenyl group and a methylsulfanyl group attached to the acetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2-bromophenyl)methylsulfanyl]-N-methylacetamide typically involves the reaction of 2-bromobenzyl chloride with N-methylthioacetamide in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent like dichloromethane at room temperature. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate more robust purification techniques to ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-[(2-bromophenyl)methylsulfanyl]-N-methylacetamide can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The bromophenyl group can be reduced to a phenyl group using reducing agents like lithium aluminum hydride.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, under suitable conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; typically carried out in an organic solvent like dichloromethane at room temperature.

Reduction: Lithium aluminum hydride; usually performed in anhydrous ether or tetrahydrofuran at low temperatures.

Substitution: Various nucleophiles (amines, thiols); reactions often conducted in polar aprotic solvents like dimethylformamide or dimethyl sulfoxide at elevated temperatures.

Major Products Formed

Oxidation: Sulfoxide or sulfone derivatives.

Reduction: Phenyl-substituted acetamide.

Substitution: Nucleophile-substituted acetamide derivatives.

Scientific Research Applications

2-[(2-bromophenyl)methylsulfanyl]-N-methylacetamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules. It can also serve as a starting material for the preparation of various functionalized compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its structural features that may interact with biological targets.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[(2-bromophenyl)methylsulfanyl]-N-methylacetamide involves its interaction with molecular targets such as enzymes or receptors. The bromophenyl group may facilitate binding to hydrophobic pockets, while the methylsulfanyl group can participate in various chemical interactions. These interactions can modulate the activity of the target proteins, leading to the observed biological effects.

Comparison with Similar Compounds

Similar Compounds

• 2-[(2-bromophenyl)methylsulfanyl]pyrimidine
• N-(2-bromophenyl)-2-(methylsulfanyl)benzamide

Uniqueness

2-[(2-bromophenyl)methylsulfanyl]-N-methylacetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it a valuable compound for research and development.